Cas no 9002-93-1 (Polyethylene Glycol Mono-4-octylphenyl Ether)

• Product Name: Polyethylene Glycol Mono-4-octylphenyl Ether
• CAS No: 9002-93-1
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• MDL: MFCD00132490
• CID: 48150
• PubChem ID: 87560411
• Update Time: 2025-10-29

Polyethylene Glycol Mono-4-octylphenyl Ether Chemical and Physical Properties

Names and Identifiers

• Octoxinol
• 2-(2-{2-[2-(2-{2-[2-(2-{2-[4-(1,1,3,3-TETRAMETHYL-BUTYL)-PHENOXY]-ETHOXY}-ETHOXY)-ETHOXY]-ETHOXY}-ETHOXY)-ETHOXY]-ETHOXY}-ETHOXY)-ETHANOL
• 26-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]-3,6,9,12,15,18,21,24-octaoxahexacosan-1-ol
• 26-(4-octylphenoxy)-3,6,9,12,15,18,21,24-octaoxahexacosan-1-ol
• 26-(2-octylphenoxy)-3,6,9,12,15,18,21,24-octaoxahexacosan-1-ol
• Emulsifier
• Emulsifier TX-10
• Emulsifier op-10
• Polyethylene glycol octylphenyl ether
• Triton X-100
• 2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethanol
• OCTYLPHENYLPOLYETHYLENE GLYCOL
• POE(12to13)tert-octylphenol
• POE(16)tert-octylphenol
• POE(30)tert-octylphenol
• POE(40)tert-octylphenol
• POE(9to10)tert-octylphenol
• POLYETHYLENE GLYCOL TERT-OCTYLPHENYL ETHER
• Polyoxyethylene(10) Octylphenyl Ether
• Triton X-114
• TRITON(R) X-100
• TX-10
• OP-4
• Trion X-100
• TRITON X 100
• Nonidet™ P 40
• Octylphenoxy poly(ethyleneoxy)ethanol, branched
• octyl phenoxy poly ethoxy ethanol
• polyethylene glycol octylphenol ether
• Olyethylene glycol mono(p-1,1,3,3-tetramethyl butyl)phenyl ether
• OPEO
• tert-Octylphenoxy poly(oxyethylene)ethanol
• TRITON™ X-100 (n=approx. 10)
• tritonX-100
• Octoxynol-1
• Octoxynol
• Triton X
• Octoxynol-3
• Preceptin
• Triton X 45
• Octoxynol-9
• Hydrol SW
• Triton X 305
• Alfenol 9
• Alfenol 3
• Marlophen 820
• Neutronyx 605
• Octoxinolum
• Poletoxol
• Triton X 35
• Ortho-gynol
• Triton X 405
• Triton X 705
• Triton X 165
• Peg 4-isooctylphenyl ether
• PEG-9 Octyl phenyl ether
• Peg 4-tert-oc
• Triton™ X-100
• Polyethylene Glycol Mono-4-octylphenyl Ether

• MDL： MFCD00132490
• Inchi： 1S/C16H26O2/c1-15(2,3)12-16(4,5)13-6-8-14(9-7-13)18-11-10-17/h6-9,17H,10-12H2,1-5H3
• InChI Key： JYCQQPHGFMYQCF-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(=CC=1)C(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 250.19328
• Monoisotopic Mass: 250.19328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6

Experimental Properties

• Color/Form: Colorless or colorless transparent viscous liquid
• Density: 1.06 g/cm3 at 25 °C(lit.)
• Melting Point: 44-46 °C
• Boiling Point: 250 °C
• Flash Point: Fahrenheit: 483.8 ° f < br / > Celsius: 251 ° C < br / >
• Refractive Index: n20/D 1.492
• PH: 6.5-8.5 (25℃)
• Solubility: H2O: 0.005 M at 20 °C, clear, colorless
• Water Partition Coefficient: Miscible with water.
• PSA: 29.46000
• LogP: 3.77150
• Merck: 6761
• Color/Form: 70% in H2O
• Solubility: Soluble in water, toluene, xylene and ethanol, insoluble in petroleum ether

Polyethylene Glycol Mono-4-octylphenyl Ether Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-36-51/53
• Safety Instruction： 26-61
• FLUKA BRAND F CODES：3
• RTECS：MD0907700
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Polyethylene Glycol Mono-4-octylphenyl Ether

Introduction to Polyethylene Glycol Mono-4-octylphenyl Ether (CAS No. 9002-93-1)

Polyethylene Glycol Mono-4-octylphenyl Ether, commonly referred to by the CAS number 9002-93-1, is a highly versatile compound with a wide range of applications in the pharmaceutical, cosmetic, and industrial sectors. This compound, also known by its more descriptive name Polyethylene Glycol Mono-4-octylphenyl ether, is a type of nonionic surfactant that has garnered significant attention due to its unique chemical properties and functionalities.

The molecular structure of Polyethylene Glycol Mono-4-octylphenyl Ether consists of a polyethylene glycol backbone linked to a 4-octylphenyl group. This configuration imparts upon the compound excellent solubilizing properties, making it an ideal candidate for use in drug formulations where poor solubility is a common challenge. The nonionic nature of the surfactant ensures compatibility with a broad spectrum of active pharmaceutical ingredients (APIs), enhancing their bioavailability and therapeutic efficacy.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel drug delivery systems, and Polyethylene Glycol Mono-4-octylphenyl Ether has emerged as a key component in many of these formulations. Its ability to form stable micelles and nanoparticles has been leveraged to create targeted drug delivery systems that improve treatment outcomes. For instance, studies have demonstrated its effectiveness in enhancing the oral bioavailability of poorly water-soluble drugs by forming inclusion complexes that protect the API from degradation and improve its absorption.

Moreover, Polyethylene Glycol Mono-4-octylphenyl Ether has found applications in the field of nanotechnology, particularly in the synthesis of polymeric micelles and liposomes. These nanocarriers are being extensively explored for their potential in targeted drug delivery, tumor therapy, and gene delivery systems. The compound's ability to stabilize these structures under various physiological conditions makes it an invaluable asset in biomedical research.

The cosmetic industry has also harnessed the benefits of Polyethylene Glycol Mono-4-octylphenyl Ether due to its emulsifying and solubilizing properties. It is commonly used in skincare products, hair conditioners, and other personal care formulations to enhance product stability and improve the delivery of active ingredients. Its nonirritating nature further adds to its appeal as a cosmetic ingredient, making it suitable for use in products designed for sensitive skin.

Industrial applications of this compound are equally diverse. In the chemical manufacturing sector, it serves as a crucial intermediate in the production of various specialty chemicals. Its role as a surfactant in industrial processes such as emulsion polymerization and oil recovery underscores its versatility beyond pharmaceuticals and cosmetics.

Recent advancements in materials science have opened new avenues for the use of Polyethylene Glycol Mono-4-octylphenyl Ether in advanced materials development. Researchers are exploring its potential as a modifier in polymer blends to enhance mechanical properties and thermal stability. Additionally, its compatibility with biodegradable polymers makes it an attractive candidate for sustainable material solutions.

The environmental impact of Polyethylene Glycol Mono-4-octylphenyl Ether is another area of active research. Studies have been conducted to assess its biodegradability and ecological safety, ensuring that its use does not pose significant environmental risks. These efforts align with global initiatives aimed at promoting green chemistry and sustainable industrial practices.

In conclusion, Polyethylene Glycol Mono-4-octylphenyl Ether (CAS No. 9002-93-1) is a multifunctional compound with far-reaching applications across multiple industries. Its unique chemical properties make it indispensable in pharmaceuticals, cosmetics, nanotechnology, and industrial processes. As research continues to uncover new uses for this compound, its significance is expected to grow even further, driving innovation and progress in various scientific and technological domains.